Cas no 1396849-15-2 (N-benzyl-N-(propan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-benzyl-N-(propan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396849-15-2
• MF: C₁₉H₁₈F₃N₅O
• MW: 389.37433385849
• CID: 6431897
• PubChem ID: 71791534
• Update Time: 2025-06-10

N-benzyl-N-(propan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(propan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-benzyl-N-propan-2-yl-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
• 1396849-15-2
• N-benzyl-N-(propan-2-yl)-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• N-benzyl-N-isopropyl-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide
• AKOS024541487
• VU0538951-1
• F6237-2759

• Inchi： 1S/C19H18F3N5O/c1-13(2)26(12-14-6-4-3-5-7-14)18(28)17-23-25-27(24-17)16-10-8-15(9-11-16)19(20,21)22/h3-11,13H,12H2,1-2H3
• InChI Key： MKIQTQXHCNLODG-UHFFFAOYSA-N
• SMILES： N1=C(C(N(CC2=CC=CC=C2)C(C)C)=O)N=NN1C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 389.14634470g/mol
• Monoisotopic Mass: 389.14634470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 63.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-benzyl-N-(propan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to N-benzyl-N-(propan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396849-15-2)

N-benzyl-N-(propan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1396849-15-2, belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive research and development. The structural complexity and unique functional groups present in this molecule contribute to its potential as a lead compound in the discovery of novel therapeutic agents.

The molecular structure of N-benzyl-N-(propan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide features a benzyl group and an isopropyl substituent at the nitrogen atoms, which are connected to a tetrazole ring. This tetrazole ring is further substituted with a phenyl group that carries a trifluoromethyl moiety at the 4-position. The presence of these functional groups imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets.

In recent years, there has been growing interest in tetrazole-containing compounds due to their diverse biological activities. Tetrazoles are known for their ability to act as bioisosteres of other heterocyclic systems, such as carboxylic acids and amides. This property makes them valuable in drug design, as they can modify the pharmacokinetic and pharmacodynamic profiles of molecules without significantly altering their core structure. The specific substitution pattern in N-benzyl-N-(propan-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide suggests that it may exhibit potent activity against various biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Recent studies have demonstrated that tetrazole derivatives can modulate inflammatory pathways by inhibiting key enzymes and receptors involved in the inflammatory response. The trifluoromethyl group in the phenyl ring of N-benzyl-N-(propan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity towards biological targets. This feature could be crucial for developing more effective anti-inflammatory agents.

Another area where this compound shows promise is in the treatment of neurological disorders. Tetrazoles have been shown to interact with neurotransmitter systems and ion channels, making them potential candidates for drugs targeting conditions such as epilepsy and neurodegenerative diseases. The unique structural features of N-benzyl-N-(propan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide, including its benzyl and isopropyl substituents, may allow it to selectively modulate specific neural pathways without causing adverse effects.

The synthesis of N-benzyl-N-(propan-2-y l)-2H -1 , 23 , 24 -tet ra z ole -5 -car box am ide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the tetrazole ring typically involves cyclization reactions between hydrazines and nitrile oxides or azides. The subsequent functionalization steps must be carefully designed to introduce the desired substituents while maintaining high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In conclusion, N-benzyl-N-(propan - 22 y l)-24 -(trifluoromethyl)phen yl -25 H -13 ,24 -tet ra z ole -5 -car box am ide (CAS No . 1396849 -15 - 22 ) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.